Cas no 1643133-22-5 ((R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate)
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid, mono[(2R)-3-(hexadecyloxy)-2-hydroxypropyl] monomethyl ester
- (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate
-
- Inchi: 1S/C20H43O6P/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-25-18-20(21)19-26-27(22,23)24-2/h20-21H,3-19H2,1-2H3,(H,22,23)/t20-/m1/s1
- InChI Key: IXJRAZBOBFNYIJ-HXUWFJFHSA-N
- SMILES: P(O)(OC)(OC[C@H](O)COCCCCCCCCCCCCCCCC)=O
Experimental Properties
- Density: 1.033±0.06 g/cm3(Predicted)
- Boiling Point: 513.8±60.0 °C(Predicted)
- pka: 1.30±0.50(Predicted)
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H293570-0.5mg |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate |
1643133-22-5 | 0.5mg |
$ 315.00 | 2022-06-04 | ||
| TRC | H293570-2.5mg |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate |
1643133-22-5 | 2.5mg |
$1590.00 | 2023-05-18 | ||
| TRC | H293570-5mg |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate |
1643133-22-5 | 5mg |
$3008.00 | 2023-05-18 | ||
| TRC | H293570-.5mg |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate |
1643133-22-5 | 5mg |
$385.00 | 2023-05-18 | ||
| TRC | H293570-25mg |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate |
1643133-22-5 | 25mg |
$ 11200.00 | 2023-09-07 |
(R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate
Recent Advances in the Study of (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate (CAS: 1643133-22-5)
The compound (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate (CAS: 1643133-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique amphiphilic structure, has shown promising potential in various therapeutic applications, including drug delivery systems and immunomodulation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biomedical applications.
One of the key findings from recent research is the role of (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate in enhancing the bioavailability of poorly soluble drugs. Its amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and improve their solubility and absorption. This property has been particularly valuable in the development of novel formulations for anticancer and anti-inflammatory drugs, where solubility issues often limit therapeutic efficacy.
In addition to its applications in drug delivery, this compound has also been investigated for its immunomodulatory effects. Studies have demonstrated that it can modulate the activity of immune cells, such as macrophages and dendritic cells, by influencing signaling pathways involved in inflammation and immune response. These findings suggest potential applications in the treatment of autoimmune diseases and chronic inflammatory conditions.
The synthesis of (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher purity and yield, which is critical for its pharmaceutical applications. Researchers have employed innovative catalytic systems and green chemistry approaches to optimize the synthesis process, reducing the environmental impact and improving scalability.
Furthermore, preclinical studies have evaluated the safety and efficacy of this compound in various animal models. Results indicate a favorable pharmacokinetic profile, with good tissue distribution and minimal toxicity. These findings support its potential for clinical translation, although further studies are needed to fully understand its long-term effects and therapeutic window.
In conclusion, (R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate (CAS: 1643133-22-5) represents a versatile and promising compound in the field of chemical biology and pharmaceuticals. Its unique properties and broad range of applications make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic uses, improving synthetic routes, and advancing its clinical development.
1643133-22-5 ((R)-3-(Hexadecyloxy)-2-hydroxypropyl Methyl Hydrogen Phosphate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)